3-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-N-cyclohexyl-1-methyl-1H-pyrazole-4-carboxamide

Specification

• CAS No.: 1189875-98-6
• Molecular Formula: C22H30ClN5O3S
• Molecular Weight: 480.02
• IUPAC Name: 3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl-N-cyclohexyl-1-methylpyrazole-4-carboxamide
• Standard InChI: InChI=1S/C22H30ClN5O3S/c1-16-8-9-17(23)14-20(16)27-10-12-28(13-11-27)32(30,31)22-19(15-26(2)25-22)21(29)24-18-6-4-3-5-7-18/h8-9,14-15,18H,3-7,10-13H2,1-2H3,(H,24,29)
• Standard InChI Key: XDCHPIBSDBLIEW-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)S(=O)(=O)C3=NN(C=C3C(=O)NC4CCCCC4)C

Introduction

The compound 3-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-N-cyclohexyl-1-methyl-1H-pyrazole-4-carboxamide is a complex organic molecule that belongs to the class of piperazine derivatives. These compounds are widely used in drug development due to their ability to interact with various biological targets, exhibiting diverse pharmacological activities such as antipsychotic, antidepressant, and anti-inflammatory properties.

Synthesis and Chemical Reactions

The synthesis of such compounds typically involves multiple steps, including the formation of amide bonds facilitated by coupling agents. Common reagents include triethylamine as a base and dichloromethane as a solvent. Reaction conditions such as temperature and time are optimized based on the specific reagents used.

Common Reactions

• Reduction: Lithium aluminum hydride can be used for reduction reactions.

• Hydrolysis: Various acids can facilitate hydrolysis reactions.

Mechanism of Action and Potential Applications

The mechanism of action likely involves interaction with specific receptors or enzymes within biological systems. This compound may act as an antagonist or agonist at certain neurotransmitter receptors due to its structural features resembling known pharmacophores. Compounds within this class can modulate neurotransmitter systems, potentially impacting conditions such as anxiety or depression.

Potential Applications

• Pharmaceutical Research: It has potential applications in scientific research, particularly in the development of drugs targeting neurological disorders.

• Biological Studies: Useful for studying interactions with biological targets and understanding pharmacological effects.

Data and Research Findings

While specific data on 3-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-N-cyclohexyl-1-methyl-1H-pyrazole-4-carboxamide is limited, related compounds have shown promising results in modulating neurotransmitter systems. The following table summarizes some key features of related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Applications
3-{[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl}-N-(4-fluorophenyl)-1-methyl-1H-pyrazole-4-carboxamide	C21H24ClN5O4S	477.97	Antipsychotic, antidepressant
4-[5-[4-(3-Chloro-4-methylphenyl)piperazin-1-yl]sulfonyl-2,3-dihydroindol-1-yl]-4-oxobutanoic acid	C23H26ClN3O5S	-	Anti-inflammatory, neurological disorders
5-(4-Chloro-phenyl)-1-(2,4-dichloro-phenyl)-4-methyl-1H-pyrazole-3-carboxylic acid cyclohexyl-methyl-amide	C24H24Cl3N3O	476.8	Pharmaceutical research